Cas no 61850-81-5 (dimethyl(pent-1-yn-3-yl)amine)

• Product name: dimethyl(pent-1-yn-3-yl)amine
• CAS No: 61850-81-5
• MF: C₇H₁₃N
• MW: 111.18482
• MDL: MFCD30214127
• CID: 1631392
• PubChem ID: 21523218

dimethyl(pent-1-yn-3-yl)amine Chemical and Physical Properties

Names and Identifiers

• 1-Pentyn-3-amine, N,N-dimethyl-
• dimethyl(pent-1-yn-3-yl)amine
• 61850-81-5
• EN300-3435543
• SCHEMBL11872803

• MDL： MFCD30214127
• Inchi： InChI=1S/C7H13N/c1-5-7(6-2)8(3)4/h1,7H,6H2,2-4H3
• InChI Key： LEGWALYSAQWXPX-UHFFFAOYSA-N
• SMILES： CCC(C#C)N(C)C

Computed Properties

• Exact Mass: 111.10489
• Monoisotopic Mass: 111.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 96.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines